Cyclohexyl(cyclopropyl)methanol
Overview
Description
Cyclohexyl(cyclopropyl)methanol is an organic compound. It is a cyclohexane ring functionalized with an alcohol, specifically a hydroxymethyl group . The compound is a colorless liquid, although commercial samples can appear yellow .
Synthesis Analysis
Cyclohexyl(cyclopropyl)methanol can be synthesized through various methods. One such method involves the dehydrogenation of cyclopropane carboxaldehyde . Another method involves the hydrogenation of cyclohexyl acetate with Cu2Znx/Al2O3 catalysts . The addition of Zn species with an optimal amount greatly improved the activity and selectivity to CHOL and EtOH .Molecular Structure Analysis
The molecular formula of Cyclohexyl(cyclopropyl)methanol is C7H14O . It has a molar mass of 114.186 Da . It is a cyclohexane ring functionalized with an alcohol, specifically a hydroxymethyl group .Chemical Reactions Analysis
Cyclohexyl(cyclopropyl)methanol can undergo various chemical reactions. For instance, it can react with aldehydes and in situ cyclopropanation generates B(pin) substituted cyclopropyl carbinols with excellent diastereoselectivities .Physical And Chemical Properties Analysis
Cyclohexyl(cyclopropyl)methanol is a colorless liquid with a smell of alcohol . It has a density of 0.9339 g/cm^3 . Its melting point is 19 °C (66 °F) and its boiling point is 187–188 °C (369–370 °F) .Scientific Research Applications
Biological Studies
While limited, some studies explore the biological effects of cyclohexyl(cyclopropyl)methanol and its derivatives. Researchers investigate their interactions with enzymes, receptors, or cellular membranes. These investigations may lead to insights into potential pharmacological activities or toxicity profiles.
Safety and Hazards
Cyclohexyl(cyclopropyl)methanol is classified as a flammable liquid (Category 4), and it is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation, and may cause respiratory irritation . It is also harmful to aquatic life with long-lasting effects .
Future Directions
Cyclohexyl(cyclopropyl)methanol, as a value-added chemical, has attracted much attention due to its huge application market . The hydrogenation of cyclohexyl acetate, derived from the esterification of acetic acid and cyclohexene, not only provides a novel route to yield CHOL and ethanol (EtOH), but also rationally utilizes excess acetic acid . This could be a promising direction for future research and applications.
properties
IUPAC Name |
cyclohexyl(cyclopropyl)methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O/c11-10(9-6-7-9)8-4-2-1-3-5-8/h8-11H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIHDKAFOIPSRPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(C2CC2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexyl(cyclopropyl)methanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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